Cas no 1893789-20-2 (2-(1H-pyrazol-4-yloxy)acetic acid)

• Product Name: 2-(1H-pyrazol-4-yloxy)acetic acid
• CAS No: 1893789-20-2
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 6073197
• PubChem ID: 68804072
• Update Time: 2025-10-30

2-(1H-pyrazol-4-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-4-yloxy)acetic acid
• Acetic acid, 2-(1H-pyrazol-4-yloxy)-
• 1893789-20-2
• SCHEMBL3825890
• 2-((1H-Pyrazol-4-yl)oxy)acetic acid
• EN300-1813589

• Inchi： 1S/C5H6N2O3/c8-5(9)3-10-4-1-6-7-2-4/h1-2H,3H2,(H,6,7)(H,8,9)
• InChI Key： FRRWOZGVWXKGNT-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CNN=C1

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 402.1±20.0 °C(Predicted)
• pka: 3.07±0.10(Predicted)

Additional information on 2-(1H-pyrazol-4-yloxy)acetic acid

Recent Advances in the Application of 2-(1H-Pyrazol-4-yloxy)acetic Acid (CAS: 1893789-20-2) in Chemical Biology and Pharmaceutical Research

2-(1H-Pyrazol-4-yloxy)acetic acid (CAS: 1893789-20-2) has emerged as a promising scaffold in medicinal chemistry and chemical biology due to its versatile pharmacological properties and structural adaptability. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, inflammatory disorders, and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(1H-pyrazol-4-yloxy)acetic acid derivatives as potent inhibitors of protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibitory concentrations against specific kinase targets. These findings underscore the compound's potential as a lead structure for developing next-generation kinase inhibitors.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056789) disclosed novel 2-(1H-pyrazol-4-yloxy)acetic acid derivatives with significant COX-2 selectivity. The lead compound from this series exhibited a 50-fold selectivity for COX-2 over COX-1, along with improved gastrointestinal safety profiles compared to traditional NSAIDs. This breakthrough addresses a critical need for safer anti-inflammatory agents with reduced side effects.

From a synthetic chemistry perspective, advances in the preparation of 2-(1H-pyrazol-4-yloxy)acetic acid have been reported in Organic Process Research & Development (2024). The new synthetic route features a one-pot procedure with improved atom economy (82% vs previous 65%) and reduced environmental impact through minimized solvent usage. This optimized synthesis enhances the compound's accessibility for pharmaceutical applications while aligning with green chemistry principles.

Emerging applications in antibiotic development have also been explored. A Nature Communications study (2024) revealed that 2-(1H-pyrazol-4-yloxy)acetic acid derivatives can disrupt bacterial biofilm formation by interfering with quorum sensing pathways. The most active analog showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) biofilms with minimal cytotoxicity to mammalian cells, suggesting potential for treating persistent bacterial infections.

In conclusion, 2-(1H-pyrazol-4-yloxy)acetic acid (1893789-20-2) continues to demonstrate remarkable versatility in pharmaceutical research. Its applications span multiple therapeutic areas, supported by recent advances in synthetic methodology and biological evaluation. Future research directions may focus on exploring its potential in targeted drug delivery systems and combination therapies, as well as further optimization of its pharmacokinetic properties for clinical translation.